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Compound of Interest

4-Bromo-2-methylnaphthalen-1-
Compound Name:

amine
CAS No.: 37113-08-9
Cat. No.: B1266935

Get Quote

Executive Summary

This guide provides an authoritative protocol for the safe containment, transport, and disposal
of 4-Bromo-2-methylnaphthalen-1-amine (CAS: 37113-08-9). As a halogenated aromatic
amine, this compound presents specific risks regarding toxicity and environmental persistence.
Improper disposal can lead to the formation of toxic byproducts (e.g., dioxins/furans) if
incinerated at insufficient temperatures, or groundwater contamination if landfilled.

Immediate Action Directive:
* Waste Stream:Halogenated Organic Waste (Do NOT mix with non-halogenated solvents).
» Disposal Method: High-Temperature Incineration (Rotary Kiln) with flue gas scrubbing.

» Transport Classification: UN 2811, Toxic solid, organic, n.o.s.[1]

Chemical Identity & Hazard Profile[1][2][3][4]
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Understanding the physicochemical properties of this specific isomer is critical for selecting the
correct waste stream. The bromine substituent necessitates segregation from standard organic
waste to prevent damage to catalytic oxidizers used in some disposal facilities.

ble 1: Physicochemical |

Property Specification Operational Implication

] 4-Bromo-2-methylnaphthalen- Official shipping descriptor
Chemical Name )
1l-amine component.[2]

Required for waste

CAS Number 37113-08-9 o
manifesting.
High carbon/bromine ratio
Molecular Formula C11H10BrN requires specific incineration
profiles.
) ] ] Dust explosion and inhalation
Physical State Solid (Crystalline/Powder)

hazard during transfer.

_ . Do not attempt aqueous
- Insoluble in water; Soluble in o )
Solubility DMSO. DCM neutralization; use organic
’ solvent rinse.

Warning /

DangerH302/H312/H332 ] o
) Requires full PPE (Nitrile
(Harmful if

GHS Classification ) gloves, N95/P100 respirator if
swallowed/contact)H315 (Skin

Irritant)H319 (Eye Irritant)H411

(Toxic to aquatic life)

powder).

Waste Classification & Regulatory Framework
US EPA (RCRA) Classification

While 4-Bromo-2-methylnaphthalen-1-amine is not explicitly "P-listed" or "U-listed" by
specific name in 40 CFR 261.33, it must be managed as a Characteristic Hazardous Waste
due to toxicity and ignitability (if in solvent).

e Primary Waste Code:D001 (Ignitable, if in organic solvent)
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e Secondary Waste Code:D000 (Toxic - generic classification for unlisted toxic organics)

o Best Practice: Manage as Halogenated Solvent/Organic Waste.

Transport Information (DOT/IATA)

For off-site disposal, the waste must be packaged and labeled according to UN standards.

e UN Number:UN 2811

Proper Shipping Name: Toxic solid, organic, n.o.s. (4-Bromo-2-methylnaphthalen-1-amine)

Hazard Class: 6.1 (Toxic Substance)[1][3]

Packing Group: Il (Low to Medium Danger)

Marine Pollutant: Yes (Mark package with "Dead Tree/Dead Fish" symbol)

Pre-Disposal Handling & Segregation

The Golden Rule: Never mix halogenated amines with strong oxidizers (e.g., nitric acid,
perchlorates) or non-halogenated waste streams.

Segregation Logic

» Halogenated vs. Non-Halogenated: Disposal facilities charge significantly more for
halogenated waste because it requires scrubbing for acid gases (HBr, HCI) during
incineration. Mixing this compound with non-halogenated waste (like pure acetone)
contaminates the entire volume, increasing disposal costs and complexity.

e Solid vs. Liquid: Segregate solid waste (contaminated gloves, weighing boats, pure powder)
from liquid waste (mother liquors, wash solvents).

Visual Workflow: Waste Segregation Decision Tree
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Waste Generation:
4-Bromo-2-methylnaphthalen-1-amine

Is the waste Solid or Liquid?

VAR

Solid Waste Liquid Waste
(Powder, PPE, Paper) (Solutions, Rinses)
Collect in Wide-Mouth Is solvent Halogenated?
HDPE or Glass Jar (e.g., DCM, Chloroform)

Label: "Toxic Solid, Organic, N.O.S.'

Yes No (e.g., Methanol, Acetone)

Tag: 'Halogenated'

Contaminates Stream

Carboy: 'Halogenated Organic Waste'
(Must upgrade stream due to solute)

Carboy: 'Halogenated Organic Waste'

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Bromo-2-methylnaphthalen-1-amine waste to
ensure regulatory compliance and cost-efficiency.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)

Applicability: Expired chemicals, spill cleanup debris, contaminated gloves.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or an amber
glass jar with a Teflon-lined screw cap.
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e Transfer:
o Work inside a chemical fume hood to prevent dust inhalation.

o Transfer solid material carefully. If the solid is dusty, dampen slightly with a high-flashpoint
solvent (e.g., mineral oil) to suppress airborne particles.

e Labeling:
o Affix a hazardous waste label immediately.
o Constituents: Write "4-Bromo-2-methylnaphthalen-1-amine” (Do not use abbreviations).
o Hazard Checkboxes: Check "Toxic" and "Irritant".

o Storage: Store in a satellite accumulation area (SAA) secondary containment bin until
pickup.

Protocol B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, HPLC effluent, washing solvents.

o Compatibility Check: Ensure the solution pH is between 4 and 10. Avoid mixing with strong
acids (risk of exothermic polymerization) or oxidizers.

o Container: Use a safety carboy (HDPE or Stainless Steel) designated for Halogenated
Solvents.

e Rinsing:

o Triple-rinse the empty reagent bottle with a compatible solvent (e.g., Dichloromethane or
Acetone).

o Crucial Step: Pour the rinseate into the Halogenated Waste carboy. Do NOT pour rinseate
down the drain.

» Defacing: Deface the label of the empty original bottle and dispose of the bottle as "Glass
Waste" (if triple-rinsed) or "Solid Hazardous Waste" (if visible residue remains).
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Emergency Spill Response

Scenario: A 5g bottle of 4-Bromo-2-methylnaphthalen-1-amine powder drops and shatters on
the lab floor.

Immediate Response Workflow

o Evacuate & Alert: Clear the immediate area (radius of 3 meters). Alert lab personnel.

e PPE Upgrade: Don double nitrile gloves, safety goggles, lab coat, and a P100 particulate
respirator (or N95 minimum).

o Containment:
o Do NOT dry sweep. This generates toxic dust.

o Cover the spill with a specialized Chemical Spill Pad or dampen the powder gently with
mineral oil or a high-boiling inert solvent (e.g., propylene glycol).

e Cleanup:
o Scoop the dampened material into a dedicated waste jar.
o Wipe the area with soap and water 3 times.
o Place all cleanup materials (pads, gloves, scoops) into the same hazardous waste jar.

e Label: "Hazardous Waste: Debris contaminated with 4-Bromo-2-methylnaphthalen-1-
amine."

Spill Incident 1. Secure Area 2. Don PPE 3. Dampen Powder 4. Collect & Wipe 5. Label & Dispose
1o (Evacuate/Ventilate) (Gloves, Goggles, P100 Mask) (Use Oil/Glycol - NO Dry Sweep) (Scoop to Jar -> Soap Wash) (UN 2811 Stream)

Click to download full resolution via product page

Figure 2: Emergency response workflow for solid spills of toxic aromatic amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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